Cas no 171189-35-8 ((2S,4S)-4-sulfanylpyrrolidine-2-carboxylic acid)

• Product Name: (2S,4S)-4-sulfanylpyrrolidine-2-carboxylic acid
• CAS No: 171189-35-8
• MF: C₅H₉NO₂S
• MW: 147.1954600811
• CID: 111392
• Update Time: 2025-11-02

(2S,4S)-4-sulfanylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• L-Proline, 4-mercapto-,cis- (9CI)
• (2S,4S)-4-sulfanylpyrrolidine-2-carboxylic acid
• (4S)-4-sulfanyl-L-proline
• Cis-4-mercapto-L-proline
• (2S,4S)-4-mercaptopyrrolidine-2-carboxylic acid
• cis 4-Mercaptopyrrolidine-2-carboxylic acid hydrochloride

• Inchi： 1S/C5H9NO2S/c7-5(8)4-1-3(9)2-6-4/h3-4,6,9H,1-2H2,(H,7,8)/t3-,4-/m0/s1
• InChI Key： OYNANFOWNSGDJL-IMJSIDKUSA-N
• SMILES： S[C@@H]1CN[C@H](C(=O)O)C1

Computed Properties

• Exact Mass: 147.03547
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 49.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S,4S)-4-sulfanylpyrrolidine-2-carboxylic acid

Comprehensive Overview of (2S,4S)-4-sulfanylpyrrolidine-2-carboxylic acid (CAS No. 171189-35-8)

(2S,4S)-4-sulfanylpyrrolidine-2-carboxylic acid is a specialized chiral compound with significant applications in pharmaceutical research and biochemical studies. Its unique structure, featuring both a sulfanyl group and a carboxylic acid moiety, makes it a valuable building block in drug discovery and peptide synthesis. With the CAS number 171189-35-8, this compound has garnered attention for its potential in developing novel therapeutics and enzyme inhibitors.

The compound's stereochemistry plays a crucial role in its biological activity. The (2S,4S) configuration ensures high specificity when interacting with biological targets, making it particularly useful in designing enzyme inhibitors and peptide-based drugs. Researchers are increasingly exploring its applications in cancer therapy, neurodegenerative disease research, and antiviral drug development, aligning with current trends in precision medicine.

From a chemical perspective, (2S,4S)-4-sulfanylpyrrolidine-2-carboxylic acid demonstrates interesting properties due to its thiol group reactivity. This feature allows for selective modifications, making it a versatile intermediate in bioconjugation and proteomics research. Recent studies have highlighted its potential in creating targeted drug delivery systems, particularly in the context of personalized medicine approaches that are currently revolutionizing healthcare.

The synthesis of 171189-35-8 typically involves asymmetric synthesis techniques to maintain the desired stereochemistry. Pharmaceutical companies and research institutions are particularly interested in developing efficient synthetic routes to this compound, as evidenced by the growing number of patent applications and scientific publications in recent years. Its role as a precursor for various bioactive molecules continues to drive market demand.

In the context of green chemistry trends, researchers are exploring more sustainable methods for producing (2S,4S)-4-sulfanylpyrrolidine-2-carboxylic acid. This includes investigating biocatalytic approaches and environmentally friendly solvents, addressing the pharmaceutical industry's growing emphasis on sustainable manufacturing practices. These developments are particularly relevant given current concerns about environmental impact in chemical production.

The analytical characterization of CAS 171189-35-8 typically involves advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry to verify its purity and stereochemical integrity. Quality control is especially important for pharmaceutical applications, where even minor impurities can significantly affect biological activity. Recent advancements in analytical chemistry have improved the detection limits for potential contaminants in such chiral compounds.

Market analysis indicates growing interest in (2S,4S)-4-sulfanylpyrrolidine-2-carboxylic acid from both academic and industrial sectors. The compound's price and availability fluctuate based on raw material costs and manufacturing capacity, with specialized suppliers offering custom synthesis services to meet diverse research needs. Its applications in drug discovery platforms and high-throughput screening systems continue to expand its commercial relevance.

From a regulatory standpoint, 171189-35-8 is generally classified as a research chemical rather than a therapeutic agent itself. However, its derivatives may require thorough toxicological evaluation and clinical testing before therapeutic use. The compound's handling typically follows standard laboratory safety protocols, with particular attention to its thiol group reactivity in various experimental conditions.

Future research directions for (2S,4S)-4-sulfanylpyrrolidine-2-carboxylic acid may explore its potential in RNA-targeting therapeutics and protein degradation technologies, both of which represent cutting-edge areas in drug development. Its structural features make it particularly interesting for designing small molecule modulators of protein-protein interactions, a rapidly growing field in chemical biology and medicinal chemistry.

In conclusion, CAS 171189-35-8 represents an important chiral building block with diverse applications in modern pharmaceutical research. Its unique combination of stereochemical purity and functional group versatility ensures continued relevance in drug discovery programs worldwide. As synthetic methodologies advance and biological targets become more complex, the demand for specialized compounds like (2S,4S)-4-sulfanylpyrrolidine-2-carboxylic acid is expected to grow significantly in the coming years.